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Compound of Interest

Compound Name: Neoastragaloside |

Cat. No.: B2652812

Introduction to Astragalus membranaceus in
Traditional Chinese Medicine

For centuries, the dried root of Astragalus membranaceus (Fisch.) Bge., known as Huangqi,
has been a cornerstone of Traditional Chinese Medicine (TCM). Classified as a "superior" herb
in classical texts, it is revered for its ability to tonify "Qi" (vital life force) and strengthen the
body's resistance to disease. In TCM theory, Huangqi is used to replenish the spleen and lung
Qi, promote the upward movement of yang Qi, consolidate the exterior to arrest sweating,
promote diuresis to reduce edema, and tonify blood. It is traditionally prescribed for conditions
of general weakness, fatigue, poor appetite, and susceptibility to infections.

Modern scientific inquiry has sought to understand the molecular basis for these traditional
uses, identifying a wealth of bioactive constituents within Astragali Radix, including
polysaccharides, flavonoids, and triterpenoid saponins. Among the most significant of these are
the cycloartane-type triterpene glycosides known as astragalosides. While much of the
contemporary research has focused on Astragaloside 1V, this guide will delve into the available
scientific literature on a related compound, Neoastragaloside I, and its isomer,
Isoastragaloside I, to provide a detailed understanding of their roles and mechanisms of action.

Neoastragaloside I: An Immunostimulatory
Glycoside
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Neoastragaloside | is a cycloartane-type triterpene glycoside isolated from Astragalus species.
While research on this specific compound is not as extensive as for other astragalosides,
existing studies indicate a clear role in the modulation of the immune system, aligning with the
traditional use of Huangqi to bolster the body's defenses.

Quantitative Data on Immunostimulatory Activity

A key study evaluated the immunostimulatory effects of nineteen different cycloartane-type
triterpene glycosides. Among these, Neoastragaloside I (referred to as Astragaloside | in the

study) was a notable exception in its activity.
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Experimental Protocols

The following protocols are summarized from the study that identified the immunostimulatory
properties of Neoastragaloside I.

1. NF-kB Activation Bioassay

e Cell Line: Human monocytic cell line (THP-1) stably transfected with a luciferase reporter
gene under the control of an NF-kB responsive promoter.

o Treatment: Cells were plated in 96-well plates and treated with Neoastragaloside | (100
png/mL) or E. coli lipopolysaccharide (LPS; 10 pg/mL) as a positive control.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b2652812?utm_src=pdf-body
https://www.benchchem.com/product/b2652812?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/10919362/
https://www.jstage.jst.go.jp/article/bpb1993/23/7/23_7_834/_article
https://www.researchgate.net/publication/12401301_Immunostimulatory_Effects_of_Cycloartane-Type_Triterpene_Glycosides_from_Astragalus_Species
https://pubmed.ncbi.nlm.nih.gov/10919362/
https://www.jstage.jst.go.jp/article/bpb1993/23/7/23_7_834/_article
https://www.researchgate.net/publication/12401301_Immunostimulatory_Effects_of_Cycloartane-Type_Triterpene_Glycosides_from_Astragalus_Species
https://pubmed.ncbi.nlm.nih.gov/10919362/
https://www.jstage.jst.go.jp/article/bpb1993/23/7/23_7_834/_article
https://www.researchgate.net/publication/12401301_Immunostimulatory_Effects_of_Cycloartane-Type_Triterpene_Glycosides_from_Astragalus_Species
https://www.benchchem.com/product/b2652812?utm_src=pdf-body
https://www.benchchem.com/product/b2652812?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2652812?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

¢ Incubation: Cells were incubated for 6 hours.

¢ Analysis: After incubation, cells were lysed, and luciferase activity was measured using a
luminometer. The results were expressed as a percentage of the maximal response induced
by LPS.

2. Cytokine mRNA Expression Analysis

e Cell Line: THP-1 cells.

o Treatment: Cells were treated with Neoastragaloside | (100 pg/mL).
 Incubation: Cells were incubated for a specified period.

» RNA Extraction: Total RNA was isolated from the treated cells.

* RT-PCR: Reverse transcription-polymerase chain reaction (RT-PCR) was performed to
amplify the mRNA transcripts of Interleukin-13 (IL-13) and Tumor Necrosis Factor-a (TNF-a).
The PCR products were then visualized by gel electrophoresis.

Signaling Pathway

The available data strongly suggests that Neoastragaloside | exerts its immunostimulatory
effects through the activation of the Nuclear Factor-kappa B (NF-kB) signaling pathway. NF-kB
is a master regulator of the inflammatory and immune responses, controlling the expression of
numerous pro-inflammatory cytokines.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b2652812?utm_src=pdf-body
https://www.benchchem.com/product/b2652812?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2652812?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

: o Phnsphol e s : “ M—>

Inflammatory Gene Expression

ffffffff )
= o

IKK Complex

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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